Cas no 1630815-43-8 (tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate)

tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate structure
1630815-43-8 structure
Product Name:tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate
CAS No:1630815-43-8
MF:C12H24N2O2
MW:228.331163406372
MDL:MFCD28166336
CID:3047765
PubChem ID:91800932
Update Time:2025-04-21

tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 2-(aminomethyl)-2-propylazetidine-1-carboxylate
    • tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate
    • 1630815-43-8
    • AS-52238
    • P14619
    • (2R)-1-Boc-2-(aminomethyl)-2-propylazetidine
    • CS-0048655
    • (R)-tert-Butyl2-(aminomethyl)-2-propylazetidine-1-carboxylate
    • AKOS025289842
    • SB40853
    • MDL: MFCD28166336
    • Inchi: 1S/C12H24N2O2/c1-5-6-12(9-13)7-8-14(12)10(15)16-11(2,3)4/h5-9,13H2,1-4H3/t12-/m1/s1
    • InChI Key: GCEQPBSLYITHFN-GFCCVEGCSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@]1(CN)CCC)=O

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.6Ų

tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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